Cas no 918307-00-3 (4H-1-Benzopyran-4-one, 6-(2-hydroxy-5-methylbenzoyl)-)
918307-00-3 structure
Product Name:4H-1-Benzopyran-4-one, 6-(2-hydroxy-5-methylbenzoyl)-
CAS No:918307-00-3
MF:C17H12O4
MW:280.274785041809
CID:778185
PubChem ID:71427575
Update Time:2025-04-19
4H-1-Benzopyran-4-one, 6-(2-hydroxy-5-methylbenzoyl)- Chemical and Physical Properties
Names and Identifiers
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- 4H-1-Benzopyran-4-one, 6-(2-hydroxy-5-methylbenzoyl)-
- 6-(2-hydroxy-5-methylbenzoyl)chromen-4-one
- DTXSID50846314
- 918307-00-3
- 6-(2-Hydroxy-5-methylbenzoyl)-4H-chromen-4-one
- 6-(2-Hydroxy-5-methylbenzoyl)-4H-1-benzopyran-4-one
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- Inchi: 1S/C17H12O4/c1-10-2-4-14(18)13(8-10)17(20)11-3-5-16-12(9-11)15(19)6-7-21-16/h2-9,18H,1H3
- InChI Key: XDLYJUYOMURJLC-UHFFFAOYSA-N
- SMILES: O1C=CC(C2=C1C=CC(C(C1C(=CC=C(C)C=1)O)=O)=C2)=O
Computed Properties
- Exact Mass: 280.07355886g/mol
- Monoisotopic Mass: 280.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 63.6Ų
4H-1-Benzopyran-4-one, 6-(2-hydroxy-5-methylbenzoyl)- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
918307-00-3 (4H-1-Benzopyran-4-one, 6-(2-hydroxy-5-methylbenzoyl)-) Related Products
- 38445-23-7(6-Methylchromone)
- 59887-87-5(5-Methoxy-4H-chromen-4-one)
- 5751-52-0(7-Methoxy-4H-chromen-4-one)
- 3952-69-0(5-hydroxy-4H-chromen-4-one)
- 59887-89-7(7-hydroxy-4H-chromen-4-one)
- 59887-88-6(4H-1-Benzopyran-4-one, 6-methoxy-)
- 31721-94-5(5,7-dihydroxychromone)
- 314041-54-8(4H-1-Benzopyran-4-one,6-methyl-, hydrate (1:1))
- 491-38-3(Chromone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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